1-(2-methoxy-2-methylpropanoyl)oxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• CAS RN: 100680-33-9
• Molecular Formula: C23H28N4O11S
• Molecular Weight: 568.6 g/mol
• IUPAC Name: 1-(2-methoxy-2-methylpropanoyl)oxyethyl (6R,7R)-3-(carbamoyloxymethyl)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C23H28N4O11S/c1-11(38-21(31)23(2,3)33-4)37-20(30)16-12(9-36-22(24)32)10-39-19-15(18(29)27(16)19)25-17(28)14(26-34-5)13-7-6-8-35-13/h6-8,11,15,19H,9-10H2,1-5H3,(H2,24,32)(H,25,28)/b26-14-/t11?,15-,19-/m1/s1
• InChI Key: MGYPWVCKENORQX-KMMUMHRISA-N
• Isomeric SMILES: CC(OC(=O)C1=C(CS[C@H]2N1C(=O)[C@H]2NC(=O)/C(=N\OC)/C3=CC=CO3)COC(=O)N)OC(=O)C(C)(C)OC
• SMILES: CC(OC(=O)C1=C(CSC2N1C(=O)C2NC(=O)C(=NOC)C3=CC=CO3)COC(=O)N)OC(=O)C(C)(C)OC

Description

Cefuroxime Pivoxetil is an ester prodrug of cefuroxime, a semisynthetic, broad-spectrum, beta-lactamase-resistant, second-generation cephalosporin with antibacterial activity. Cefuroxime binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.
Cefuroxime pivoxetil is a carbamate ester and a cephalosporin.

Scientific Research Applications

Pharmacokinetics and Analysis

• Cefuroxime is a second-generation cephalosporin used against various bacterial infections. An HPLC method was adapted and validated for determining Cefuroxime in human plasma, facilitating pharmacokinetic studies in humans following oral administration (Szlagowska, Kaza, & Rudzki, 2010).

Synthesis and Characterization

• The synthesis of Benzhydryl(6R,7R)-3-hydroxymethyl-8-oxo-7-salicylideneamino-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate has been achieved, demonstrating the potential for creating derivatives of cephalosporin antibiotics (Deng Fu-li, 2007).
• Another study reports the synthesis of a new cephalosporin derivative, which could be used as a carrier for a range of drugs containing an amino group, showcasing the versatility of cephalosporin structures in drug development (Blau et al., 2008).

Drug Metabolism and Stability

• Cefuroxime's metabolites and degradation products under various conditions were identified, providing insights into the drug's stability and metabolism, crucial for effective drug formulation (Koshy & Cazers, 1997).

Pharmaceutical Formulation

• A study on the pseudopolymorphism and phase stability of different solid forms of a related cephalosporin compound explored the effects of water content on these forms, which is significant for pharmaceutical formulation and storage (Ashizawa et al., 1989).

Antibacterial Activity

• Research on diastereomeric 7-ureidoacetyl cephalosporins, including methoxylated derivatives, revealed their broad-spectrum antibacterial activity, particularly against beta-lactamase-producing organisms. This highlights the potential of cephalosporin derivatives in treating resistant bacterial infections (Applegate et al., 1978).